Cas no 142273-44-7 (1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro-)

• Product Name: 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro-
• CAS No: 142273-44-7
• MF: C₈H₁₁FO₂
• MW: 158.170146226883
• MDL: MFCD20486182
• CID: 3735569
• PubChem ID: 15666272
• Update Time: 2025-07-02

1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro-
• 1-fluoro-4(ethylene ketal)-cyclohexene
• 8-Fluoro-1,4-dioxaspiro[4.5]dec-7-ene
• 8-Fluoro-1,4-dioxa-spiro[4.5]dec-7-ene
• 142273-44-7
• SCHEMBL5491921
• PUFPTTSOKWIOJA-UHFFFAOYSA-N
• DB-186648
• DTXSID90576562
• CS-0120529

• MDL： MFCD20486182
• Inchi： 1S/C8H11FO2/c9-7-1-3-8(4-2-7)10-5-6-11-8/h1H,2-6H2
• InChI Key： PUFPTTSOKWIOJA-UHFFFAOYSA-N
• SMILES： FC1=CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 158.07430775g/mol
• Monoisotopic Mass: 158.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro-

Research Brief on 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- (CAS: 142273-44-7): Recent Advances and Applications

1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- (CAS: 142273-44-7) is a fluorinated spirocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research brief provides an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent literature highlights the importance of fluorinated spirocyclic compounds in drug discovery, as they often exhibit enhanced metabolic stability, bioavailability, and target selectivity. The incorporation of a fluorine atom at the 8-position of the spirocyclic framework in 1,4-Dioxaspiro[4.5]dec-7-ene has been shown to modulate its electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules.

One of the key breakthroughs in the synthesis of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- involves the use of palladium-catalyzed cross-coupling reactions, which enable efficient and selective introduction of the fluorine atom. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this synthetic approach yields high purity and scalability, making it suitable for industrial applications. The study also reported that the compound exhibits promising inhibitory activity against certain kinase enzymes, which are implicated in various cancers.

In addition to its potential as a kinase inhibitor, 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- has been investigated for its role in modulating neurotransmitter systems. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that the compound acts as a positive allosteric modulator of GABA_A receptors, suggesting its potential utility in the treatment of anxiety and epilepsy. The study further emphasized the compound's favorable pharmacokinetic profile and low toxicity, which are critical for clinical development.

Another area of interest is the application of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- in the development of PET (positron emission tomography) radiotracers. Researchers have successfully labeled the compound with fluorine-18, a radioactive isotope, to create a novel imaging agent for studying neuroreceptor dynamics in vivo. Preliminary results indicate high brain uptake and specific binding, which could revolutionize the diagnosis and monitoring of neurological disorders.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions include structural modifications to enhance its binding affinity and the exploration of its interactions with other biological targets. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,4-Dioxaspiro[4.5]dec-7-ene, 8-fluoro- (CAS: 142273-44-7) represents a versatile and promising scaffold in medicinal chemistry. Its unique properties and diverse biological activities make it a compelling candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to the advancement of drug discovery and development in the coming years.